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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B14114636 Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of MK-0812 Succinate, a potent and selective CCR2 antagonist. Adherence to these

protocols is essential to ensure the safety of laboratory personnel and compliance with

regulatory standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle MK-0812 Succinate with

the appropriate personal protective equipment (PPE). This includes, but is not limited to,

chemical-resistant gloves, safety goggles, and a laboratory coat. All handling should occur in a

well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for MK-0812
Succinate is not readily available, its nature as a potent pharmaceutical compound

necessitates treating it as hazardous chemical waste. General guidelines for the disposal of

research chemicals and succinate salts should be strictly followed. Unused or waste MK-0812
Succinate should not be disposed of down the drain or in regular trash.

Quantitative Data for Handling and Storage
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For safe handling and storage of MK-0812 Succinate, please refer to the following table which

summarizes key quantitative data.

Parameter Value Source

Storage Temperature (Stock

Solution)

-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Recommended PPE
Chemical-resistant gloves,

safety goggles, lab coat
[2]

Handling Environment
Well-ventilated area or

chemical fume hood
[2]

Step-by-Step Disposal Procedure
The disposal of MK-0812 Succinate must be conducted in accordance with all local, state, and

federal regulations. The following procedural steps provide a clear operational plan for its safe

disposal.

Segregation and Containment:

Isolate waste MK-0812 Succinate from other laboratory waste streams to prevent

unintended reactions.

Use a dedicated, chemically resistant, and leak-proof container, such as a high-density

polyethylene (HDPE) or glass bottle, for collection. The container must be in good

condition with a secure cap.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "MK-
0812 Succinate," and any known hazard symbols.[2]

The label must also include the date of waste accumulation.[3]

Storage in a Satellite Accumulation Area (SAA):
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Store the sealed and labeled waste container in a designated SAA, which must be at or

near the point of generation.[2][4]

Ensure the SAA is a cool, dry, and well-ventilated area, away from heat sources and

incompatible materials.[2][3]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[2]

Provide the EHS department with a complete and accurate description of the waste,

including its chemical name and quantity.[2]

Do not attempt to transport the hazardous waste yourself. The EHS department will

arrange for its transport to a licensed Treatment, Storage, and Disposal Facility (TSDF).[2]

Disposal Workflow
The following diagram illustrates the procedural flow for the safe disposal of MK-0812
Succinate from the laboratory to its final disposition.
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Start: MK-0812 Succinate Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste in a
Dedicated, Labeled Container

Is the container properly labeled with
'Hazardous Waste' and Chemical Name?

Store container in a designated
Satellite Accumulation Area (SAA)

Yes

Correctly label the container

No

Contact Environmental Health & Safety (EHS)
for waste pickup

Provide EHS with waste details
(Name, Quantity)

EHS transports waste to a
licensed disposal facility

End: Proper Disposal Complete

Click to download full resolution via product page

MK-0812 Succinate Disposal Workflow
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By adhering to these detailed procedures, researchers and scientists can ensure the safe and

compliant disposal of MK-0812 Succinate, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific waste management guidelines

and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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